Cas no 166811-60-5 (4-Chloro-3-(methylthio)benzoic acid)
4-Chloro-3-(methylthio)benzoic acid is a substituted benzoic acid derivative featuring both chloro and methylthio functional groups at the 4- and 3-positions, respectively. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the electron-withdrawing chloro group and the sulfur-containing methylthio moiety enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically supplied as a crystalline solid with consistent quality, ensuring reliability in research and industrial processes.
166811-60-5 structure
Product Name:4-Chloro-3-(methylthio)benzoic acid
CAS No:166811-60-5
MF:C8H7ClO2S
MW:202.657980203629
MDL:MFCD11501903
CID:3044452
PubChem ID:13139572
Update Time:2025-06-07
4-Chloro-3-(methylthio)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-(methylthio)benzoic acid
- 4-chloro-3-methylsulfanylbenzoic acid
- Benzoic acid, 4-chloro-3-(methylthio)-
-
- MDL: MFCD11501903
- Inchi: 1S/C8H7ClO2S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11)
- InChI Key: RTEJAGIAENPNEE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(Cl)C(SC)=C1
Computed Properties
- Exact Mass: 201.9855283g/mol
- Monoisotopic Mass: 201.9855283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Color/Form: Solid
4-Chloro-3-(methylthio)benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
4-Chloro-3-(methylthio)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR3416-0.25/G |
4-CHLORO-3-(METHYLTHIO)BENZOIC ACID |
166811-60-5 | 95% | 0.25g |
$169 | 2023-09-15 | |
| AstaTech | AR3416-1/G |
4-CHLORO-3-(METHYLTHIO)BENZOIC ACID |
166811-60-5 | 95% | 1g |
$424 | 2023-09-15 | |
| TRC | C385488-10mg |
4-Chloro-3-(methylthio)benzoic Acid |
166811-60-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C385488-50mg |
4-Chloro-3-(methylthio)benzoic Acid |
166811-60-5 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C385488-100mg |
4-Chloro-3-(methylthio)benzoic Acid |
166811-60-5 | 100mg |
$ 185.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1236586-250mg |
4-CHLORO-3-(METHYLTHIO)BENZOIC ACID |
166811-60-5 | 95% | 250mg |
$370 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1236586-1g |
4-CHLORO-3-(METHYLTHIO)BENZOIC ACID |
166811-60-5 | 95% | 1g |
$525 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1243310-250mg |
4-Chloro-3-(methylthio)benzoicacid |
166811-60-5 | 98% | 250mg |
¥1702 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1243310-1g |
4-Chloro-3-(methylthio)benzoicacid |
166811-60-5 | 98% | 1g |
¥3662 | 2023-04-10 | |
| Fluorochem | 306507-250mg |
4-CHLORO-3-(METHYLTHIO)BENZOIC ACID |
166811-60-5 | 95.0% | 250mg |
£259.00 | 2023-04-13 |
4-Chloro-3-(methylthio)benzoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
166811-60-5 (4-Chloro-3-(methylthio)benzoic acid) Related Products
- 105917-74-6(Benzoic acid, 2,3-dichloro-4-(methylthio)-)
- 62268-13-7(1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-)
- 141358-06-7(Benzoic acid, 3-[(3-chlorophenyl)thio]-)
- 141358-09-0(4-(2-Chlorophenylthio)Benzoic Acid)
- 413582-76-0(4-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid)
- 847783-87-3(3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid)
- 62176-41-4( )
- 141358-07-8(Benzoic acid, 3-[(4-chlorophenyl)thio]-)
- 141358-05-6(3-(2-Chlorophenylthio)Benzoic Acid)
- 105442-23-7(3-cl-4-ch3s-c6h3-cooch3)
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